Cas no 19701-89-4 (2-(dimethylamino)propanoic acid)

2-(dimethylamino)propanoic acid Properties

Names and Identifiers

• 2-(dimethylamino)propanoic acid
• N,​N-​Dimethylalanine
• N,N-dimethylalanine
• 2-dimethylaminopropionic acid
• N,N-dimethylalanine(SALTDATA: FREE)
• 19701-89-4
• DTXSID70472593
• dimethylaminopropionic acid
• N,?N-?Dimethylalanine
• EN300-717853
• AKOS016342121
• MFCD09864585
• LS-01053
• CS-0205349
• SCHEMBL50988
• STK500927
• 2-Dimethylamino-propionic acid
• AKOS000302425
• (2S)-2-(dimethylamino)propanoic acid
• +Expand

• MDL： MFCD09864585
• InChIKey： QCYOIFVBYZNUNW-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H11NO2/c1-4(5(7)8)6(2)3/h4H,1-3H3,(H,7,8)
• SMILES： CC(C(=O)O)N(C)C

Computed Properties

• Exact Mass: 117.078978594g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 117.078978594g/mol
• Heavy Atom Count: 8
• Complexity: 84.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 44.6Ų